Cas no 2228260-47-5 (2-(1-bromo-2-methylpropan-2-yl)-5-nitrofuran)

• Product Name: 2-(1-bromo-2-methylpropan-2-yl)-5-nitrofuran
• CAS No: 2228260-47-5
• MF: C₈H₁₀BrNO₃
• MW: 248.07390165329
• CID: 5963424
• PubChem ID: 165712003
• Update Time: 2025-06-12

2-(1-bromo-2-methylpropan-2-yl)-5-nitrofuran Chemical and Physical Properties

Names and Identifiers

• 2-(1-bromo-2-methylpropan-2-yl)-5-nitrofuran
• EN300-1915474
• 2228260-47-5

• Inchi： 1S/C8H10BrNO3/c1-8(2,5-9)6-3-4-7(13-6)10(11)12/h3-4H,5H2,1-2H3
• InChI Key： GUHGNNWSMJWQNC-UHFFFAOYSA-N
• SMILES： BrCC(C)(C)C1=CC=C([N+](=O)[O-])O1

Computed Properties

• Exact Mass: 246.98441g/mol
• Monoisotopic Mass: 246.98441g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 59Ų

Additional information on 2-(1-bromo-2-methylpropan-2-yl)-5-nitrofuran

Introduction to 2-(1-bromo-2-methylpropan-2-yl)-5-nitrofuran (CAS No. 2228260-47-5)

2-(1-bromo-2-methylpropan-2-yl)-5-nitrofuran, identified by the CAS number 2228260-47-5, is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of nitrofuran derivatives, which are known for their diverse biological activities and potential applications in drug development. The structural features of this molecule, particularly the presence of a bromo-substituted isobutyl group and a nitro group at the 5-position of the furan ring, contribute to its unique chemical properties and reactivity, making it a valuable intermediate in synthetic chemistry and a candidate for further exploration in therapeutic contexts.

The synthesis of 2-(1-bromo-2-methylpropan-2-yl)-5-nitrofuran involves a series of well-defined chemical transformations that highlight the compound's structural complexity. The introduction of the nitro group into the furan ring is a critical step, often achieved through nitration reactions, which can be selectively performed under controlled conditions to ensure high yield and purity. The subsequent bromination at the 1-position of the isobutyl side chain requires careful optimization to avoid unwanted side reactions, such as over-bromination or polymerization. These synthetic strategies underscore the importance of understanding reaction mechanisms and kinetic control in the preparation of complex organic molecules.

Recent advancements in computational chemistry have enabled more precise predictions of the biological activity of nitrofuran derivatives like 2-(1-bromo-2-methylpropan-2-yl)-5-nitrofuran. Molecular modeling studies have shown that the electronic distribution influenced by the nitro group and the alkyl substituents can significantly affect interactions with biological targets. These insights have guided researchers in designing derivatives with enhanced potency and selectivity, paving the way for novel therapeutic agents. For instance, modifications to the isobutyl side chain have been explored to improve solubility and metabolic stability, which are crucial factors in drug development.

The potential applications of 2-(1-bromo-2-methylpropan-2-yl)-5-nitrofuran extend beyond its role as a synthetic intermediate. Preliminary pharmacological studies have suggested that this compound may exhibit antimicrobial and anti-inflammatory properties. The presence of both electron-withdrawing and alkyl-stabilizing groups creates a balance that could modulate enzyme activity or receptor binding. Specifically, the bromo-substituted isobutyl group may enhance interactions with certain enzymes or receptors, while the nitro group could serve as a probe for redox-sensitive mechanisms. These findings are particularly relevant in developing treatments for infections and inflammatory disorders where targeted molecular interactions are key.

In addition to its pharmacological potential, 2-(1-bromo-2-methylpropan-2-yl)-5-nitrofuran has been investigated for its role in material science applications. Nitrofurans are known for their ability to participate in various chemical reactions, including condensation and cyclization processes, which can lead to the formation of polymers or coordination complexes with metal ions. The unique reactivity of this compound makes it a candidate for developing advanced materials with tailored properties. For example, its incorporation into polymer matrices could enhance thermal stability or mechanical strength, while its coordination with transition metals might yield catalysts with improved efficiency.

The safety profile of 2-(1-bromo-2-methylpropan-2-yl)-5-nitrofuran is another critical aspect that requires thorough evaluation. While nitroaromatic compounds are generally studied for their biological effects, understanding their toxicological properties is essential before considering clinical applications. Current research focuses on assessing metabolic pathways and potential detoxification mechanisms in vitro and in vivo. This includes examining how the body processes the bromo-substituted isobutyl group and the nitro group, as well as identifying any reactive intermediates that might be formed during biotransformation. Such studies are fundamental to ensuring that compounds like this one can be safely used in future therapies.

Future directions in research on 2-(1-bromo-2-methylpropan-2-yl)-5-nitrofuran may involve exploring its derivatives to optimize both efficacy and safety profiles. By systematically modifying functional groups such as the nitro group or introducing other substituents, researchers can fine-tune biological activity while minimizing potential side effects. Advances in green chemistry principles may also influence synthetic routes, emphasizing sustainable practices that reduce waste and energy consumption without compromising yield or purity.

The integration of high-throughput screening technologies has further accelerated the discovery process for compounds like 2-(1-bromo-2-methylpropan-2-yl)-5-nitrofuran. These platforms allow for rapid testing of large libraries against various biological targets, enabling quick identification of promising candidates for further development. Such approaches complement traditional synthetic strategies by providing rapid feedback on molecular activity, thereby streamlining drug discovery pipelines.

In conclusion, 2-(1-bromo-2-methylpropan-2-yl)-5-nitrofuran (CAS No. 2228260-47-5) represents a fascinating compound with diverse potential applications in pharmaceuticals and materials science. Its unique structural features—particularly the combination of an electron-withdrawing nitro group and an alkylated furan ring—make it a versatile building block for further chemical exploration. As research continues to uncover new biological activities and synthetic methodologies, this compound is poised to play an increasingly important role in advancing scientific knowledge and developing innovative solutions across multiple disciplines.